N-[3-[3-(2,3-dimethoxyphenyl)-2-methylsulfonyl-3,4-dihydropyrazol-5-yl]phenyl]methanesulfonamide

• IUPAC Name: N-[3-[3-(2,3-dimethoxyphenyl)-2-methylsulfonyl-3,4-dihydropyrazol-5-yl]phenyl]methanesulfonamide
• InChI: InChI=1S/C19H23N3O6S2/c1-27-18-10-6-9-15(19(18)28-2)17-12-16(20-22(17)30(4,25)26)13-7-5-8-14(11-13)21-29(3,23)24/h5-11,17,21H,12H2,1-4H3
• InChI Key: DKSWNCQOHWQBOX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1OC)C2CC(=NN2S(=O)(=O)C)C3=CC(=CC=C3)NS(=O)(=O)C
• Molecular Formula: C19H23N3O6S2
• Molecular Weight: 453.5 g/mol

Description

N-[3-[3-(2,3-dimethoxyphenyl)-2-methylsulfonyl-3,4-dihydropyrazol-5-yl]phenyl]methanesulfonamide is a useful research compound. Its molecular formula is C19H23N3O6S2 and its molecular weight is 453.53. The purity is usually 95%.
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Scientific Research Applications

Interaction Studies in Aqueous Solutions

Raphael, Bahadur, and Ebenso (2015) explored the interactions of methyl acetate with aqueous solutions of quinoxaline derivatives, including N-[3-[3-(2,3-dimethoxyphenyl)-2-methylsulfonyl-3,4-dihydropyrazol-5-yl]phenyl]methanesulfonamide. They studied the effects of temperature and concentration on these interactions using volumetric and acoustic properties, providing insights into solute-solute, solute-solvent, and solvent-solvent interactions in mixtures (Raphael, Bahadur, & Ebenso, 2015).

Structural Study of Derivatives

Dey et al. (2015) conducted a structural study on nimesulidetriazole derivatives, which include compounds structurally similar to N-[3-[3-(2,3-dimethoxyphenyl)-2-methylsulfonyl-3,4-dihydropyrazol-5-yl]phenyl]methanesulfonamide. They used X-ray powder diffraction to determine crystal structures and analyzed intermolecular interactions (Dey et al., 2015).

Conformations and Self-association Studies

Sterkhova, Moskalik, and Shainyan (2014) investigated the structure of trifluoro-N-(3-formylcyclohept-2-en-1-yl)methanesulfonamide, a compound with some structural similarity to N-[3-[3-(2,3-dimethoxyphenyl)-2-methylsulfonyl-3,4-dihydropyrazol-5-yl]phenyl]methanesulfonamide. Their study provided insights into the self-association and conformational properties of such compounds in solution (Sterkhova, Moskalik, & Shainyan, 2014).

Synthesis and Characterization

Mallah et al. (2020) focused on the synthesis and characterization of derivatives of 1,3-Diisopropyl-4,5-dimethylimidazol-2-ylidene, including methods that could potentially be applicable to the synthesis of compounds like N-[3-[3-(2,3-dimethoxyphenyl)-2-methylsulfonyl-3,4-dihydropyrazol-5-yl]phenyl]methanesulfonamide. Their study provides useful information for the chemical synthesis and analysis of similar compounds (Mallah et al., 2020).